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Compound of Interest

Compound Name: Hexaconazole

Cat. No.: B1673136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, chemical properties,
and mechanism of action of hexaconazole, a broad-spectrum systemic triazole fungicide. The
information is intended for researchers, scientists, and professionals involved in drug
development and agrochemical research.

Chemical Properties of Hexaconazole

Hexaconazole is a white crystalline solid with the chemical formula C1aH17CI2N3O.[1] Itis a
member of the triazole class of fungicides, characterized by a 1,2,4-triazole ring structure. Key
chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C14H17CI2Ns3O [1]

Molar Mass 314.21 g/mol [1]
Appearance White crystalline solid [1]

Melting Point 111 °C [1][2]

Water Solubility

17 - 18 mg/L (at 20 °C)

[31141(5]

Solubility in Organic Solvents
(g/L at 20 °C)

Methanol: 246, Acetone: 164,

Toluene: 59, Dichloromethane:

336, Ethyl Acetate: 120,
Hexane: <1 -0.8

[3]4]

Vapor Pressure

2 x 1078 Pa (at 20 °C)

[4]

pKa

2.3 (at 25 °C)

[4]

Octanol/Water Partition
Coefficient (log Kow)

3.9 (at 20 °C)

[4]

Stability

Stable to hydrolysis and
photolysis in water. Stable for
at least 6 years at ambient
temperature. Avoid reaction

with oxidizing agents.

[2](3]

Synthesis of Hexaconazole

The synthesis of hexaconazole can be achieved through various routes. A common industrial

method involves a multi-step process starting from 1-(2,4-dichlorophenyl)-1-pentanone. This

pathway is outlined below.
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1-(2,4-dichlorophenyl)-1-pentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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